Cas no 1158769-52-8 (4-[(butan-2-ylamino)methyl]-N,N-diethylaniline:hydrochloride)

• Product Name: 4-[(butan-2-ylamino)methyl]-N,N-diethylaniline:hydrochloride
• CAS No: 1158769-52-8
• MF: C₁₅H₂₇ClN₂
• MW: 270.841283082962
• MDL: MFCD07110298
• CID: 5230815
• Update Time: 2026-03-07

4-[(butan-2-ylamino)methyl]-N,N-diethylaniline:hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-{[(Butan-2-yl)amino]methyl}-N,N-diethylaniline hydrochloride
• Cl.CCC(C)NCC1=CC=C(C=C1)N(CC)CC
• N-(sec-Butyl)-N-[4-(diethylamino)benzyl]amine hydrochloride
• 4-[(butan-2-ylamino)methyl]-N,N-diethylaniline:hydrochloride

• MDL： MFCD07110298
• Inchi： 1S/C15H26N2.ClH/c1-5-13(4)16-12-14-8-10-15(11-9-14)17(6-2)7-3;/h8-11,13,16H,5-7,12H2,1-4H3;1H
• InChI Key： NDLROAHFJQESHE-UHFFFAOYSA-N
• SMILES： Cl.N(CC1C=CC(=CC=1)N(CC)CC)C(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 181
• Topological Polar Surface Area: 15.3

Additional information on 4-[(butan-2-ylamino)methyl]-N,N-diethylaniline:hydrochloride

4-[(Butan-2-ylamino)methyl]-N,N-diethylaniline Hydrochloride: A Comprehensive Overview

4-[(Butan-2-ylamino)methyl]-N,N-diethylaniline hydrochloride, with the CAS number 1158769-52-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a central aniline moiety substituted with a diethylamine group and a butan-2-ylamino methyl group. The hydrochloride salt form suggests its application in pharmaceuticals, where such salts are commonly used to enhance solubility and stability.

The synthesis of 4-[(Butan-2-ylamino)methyl]-N,N-diethylaniline hydrochloride involves a multi-step process, typically starting with the preparation of the corresponding free base. Recent advancements in synthetic methodologies have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. Such innovations highlight the compound's importance in both academic and industrial settings.

In terms of applications, 4-[(Butan-2-ylamino)methyl]-N,N-diethylaniline hydrochloride has been studied for its potential as a precursor in drug development. Its structure lends itself well to further functionalization, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have focused on its role in the development of bioactive compounds, particularly those with potential anti-inflammatory or antioxidant properties.

The pharmacological profile of this compound is another area of active research. Preclinical studies have indicated that it may possess unique bioactivity, though further investigation is required to fully understand its mechanism of action. Its ability to interact with specific biological targets makes it a promising candidate for therapeutic applications, particularly in areas such as oncology or neurodegenerative diseases.

From an analytical standpoint, the characterization of 4-[(Butan-2-ylamino)methyl]-N,N-diethylaniline hydrochloride has been enhanced by modern spectroscopic techniques. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These advancements ensure that the compound meets rigorous quality standards for use in research and development.

In conclusion, 4-[(Butan-2-ylamino)methyl]-N,N-diethylaniline hydrochloride (CAS No. 1158769-52-8) stands as a testament to the ongoing progress in chemical synthesis and drug discovery. Its versatile structure and potential applications continue to attract attention from researchers worldwide, underscoring its importance in contemporary scientific endeavors.